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Abstract
Allyltributylstannane is a versatile and widely utilized organotin reagent in modern organic

synthesis. The unique reactivity of its allyl group allows for the formation of crucial carbon-

carbon bonds, making it an invaluable tool in the construction of complex molecular

architectures, including natural products and pharmaceutical intermediates. This technical

guide provides an in-depth exploration of the core reactivity of the allyl group in

allyltributylstannane, focusing on its participation in Lewis acid-mediated carbonyl additions

and palladium-catalyzed cross-coupling reactions (Stille coupling). Detailed experimental

protocols, quantitative data, and mechanistic visualizations are presented to offer a

comprehensive resource for researchers in the field.

Introduction
The strategic introduction of an allyl group is a fundamental transformation in organic

synthesis, enabling the formation of homoallylic alcohols and other valuable building blocks.

Allyltributylstannane has emerged as a key reagent for this purpose due to its stability, ease

of handling compared to other organometallics, and the diverse reactivity profiles of its allyl

moiety.[1] The reactivity of the allyl group is primarily centered around its nucleophilic character,

which can be harnessed in various reaction manifolds. This guide will delve into two of the most

significant applications: the addition to carbonyl compounds and the Stille cross-coupling

reaction.
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Physicochemical and Spectroscopic Data of
Allyltributylstannane
A thorough understanding of the physical and spectral properties of allyltributylstannane is

essential for its proper handling and characterization in the laboratory.

Property Value Reference

Molecular Formula C₁₅H₃₂Sn [2]

Molecular Weight 331.12 g/mol [2]

Appearance Colorless liquid [1]

Density 1.068 g/mL at 25 °C [3]

Boiling Point 88-92 °C at 0.2 mmHg [3]

Refractive Index n20/D 1.486 [3]

Table 1: Physicochemical Properties of Allyltributylstannane.
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Spectroscopic Data
**Chemical Shift (δ) /
Wavenumber (cm⁻¹) **

Reference

¹H NMR (CDCl₃)

4.75-4.95 (m, 2H, =CH₂), 5.70-

5.90 (m, 1H, -CH=), 1.85 (d,

2H, -CH₂-), 1.40-1.60 (m, 6H,

Sn-(CH₂-CH₂-CH₂-CH₃)₃),

1.20-1.40 (m, 6H, Sn-(CH₂-

CH₂-CH₂-CH₃)₃), 0.80-1.00 (t,

9H, Sn-(CH₂-CH₂-CH₂-CH₃)₃),

0.70-0.80 (t, 6H, Sn-(CH₂-CH₂-

CH₂-CH₃)₃)

[4]

¹³C NMR (CDCl₃)

136.9 (-CH=), 114.1 (=CH₂),

29.2 (Sn-CH₂-), 27.4, 13.7, 9.6

(Butyl carbons)

[5]

IR (Neat)

3070 (C-H, sp²), 2955, 2922,

2871, 2853 (C-H, sp³), 1628

(C=C stretch), 903 (C-H bend,

alkene)

[4]

Table 2: Spectroscopic Data for Allyltributylstannane.

Reactivity of the Allyl Group: Addition to Aldehydes
One of the most powerful applications of allyltributylstannane is the allylation of aldehydes to

furnish homoallylic alcohols. This transformation can be promoted by Lewis acids or under

catalyst- and solvent-free conditions using microwave irradiation.[6][7]

Reaction Mechanism
The Lewis acid-catalyzed addition of allyltributylstannane to an aldehyde proceeds through

the activation of the carbonyl group by the Lewis acid, rendering it more electrophilic. The

nucleophilic allyl group of the stannane then attacks the carbonyl carbon, typically through a

six-membered cyclic transition state, to form the homoallylic alcohol after workup.
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Aldehyde

Activated Carbonyl
Complex

Coordination

Lewis Acid (e.g., BF₃·OEt₂)

Cyclic Transition State
Allyltributylstannane

Nucleophilic Attack Stannylated
Alkoxide

Homoallylic Alcohol

Protonation
Bu₃SnX

Aqueous Workup
(e.g., H₂O)

Reaction Setup

Workup and Purification

Combine Aldehyde,
Allyltributylstannane, & PTA

in a mortar

Grind with pestle
(5 min, RT)

Dissolve crude mixture
in Dichloromethane

Purify by Flash
Chromatography

(Silica Gel)

Isolate Pure
Homoallylic Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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